Cas no 575456-69-8 ((1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione)

• Product Name: (1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione
• CAS No: 575456-69-8
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 2850794
• PubChem ID: 57543492
• Update Time: 2025-04-21

(1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL429623
• (1S)-6,6-Dimethyl-1-propyl-5,7-dioxaspiro[2.5]octane-4,8-dione
• DTXSID70727075
• 575456-69-8

• Inchi： 1S/C11H16O4/c1-4-5-7-6-11(7)8(12)14-10(2,3)15-9(11)13/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： PXZRTKWMDYLTOL-ZETCQYMHSA-N
• SMILES： O1C(C)(C)OC(C2(C1=O)C[C@@H]2CCC)=O

Computed Properties

• Exact Mass: 212.10485899Da
• Monoisotopic Mass: 212.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų